Cas no 16395-83-8 (Heptanamide,N-methyl-N-nitroso-)
16395-83-8 structure
Product Name:Heptanamide,N-methyl-N-nitroso-
CAS No:16395-83-8
MF:C8H16N2O2
MW:172.224842071533
CID:213014
PubChem ID:27851
Update Time:2025-04-19
Heptanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Heptanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosoheptanamide
- heptanoic acid, 1-methyl-2-oxohydrazide
- DTXSID80167685
- HEPTANAMIDE, N-METHYL-N-NITROSO-
- SCHEMBL103104
- N-METHYL-N-NITROSO-HEPTANAMIDE
- 16395-83-8
- BRN 2081400
-
- Inchi: 1S/C8H16N2O2/c1-3-4-5-6-7-8(11)10(2)9-12/h3-7H2,1-2H3
- InChI Key: WVPRMVUWPQWHJA-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)N(C)N=O
Computed Properties
- Exact Mass: 172.12128
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.74
Heptanamide,N-methyl-N-nitroso- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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